Cas no 953724-21-5 (2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine
• CAS No: 953724-21-5
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 4667106
• Update Time: 2025-07-19

2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-[3-(trifluoromethyl)phenyl]ethan-1-amine
• 2-methoxy-1-[3-(trifluoromethyl)phenyl]ethanamine
• N12831
• Z1269702241
• 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine

• Inchi： 1S/C10H12F3NO/c1-15-6-9(14)7-3-2-4-8(5-7)10(11,12)13/h2-5,9H,6,14H2,1H3
• InChI Key： BJJLLHRPTHUESQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(COC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 229.5±35.0 °C at 760 mmHg
• Flash Point: 92.6±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine

Introduction to 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine (CAS No. 953724-21-5) and Its Emerging Applications in Chemical Biology

The compound 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine (CAS No. 953724-21-5) represents a fascinating molecule of significant interest in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a methoxy-substituted phenyl ring coupled with a trifluoromethyl group and an amine functional group, endow it with distinctive electronic and steric properties that make it a promising candidate for various biological assays and drug discovery initiatives.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a well-documented moiety in medicinal chemistry for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the electron-withdrawing nature of the trifluoromethyl group can enhance the potency of bioactive molecules by influencing their interactions with biological targets. This feature has been extensively explored in the development of small-molecule inhibitors and activators, where subtle modifications in fluorinated aromatic systems can lead to significant improvements in pharmacological profiles.

Furthermore, the amine functional group in 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine provides a versatile handle for further chemical modifications. Amines are ubiquitous in biochemistry, serving as key structural motifs in natural products and pharmaceuticals. They can participate in diverse chemical reactions, including condensation reactions with carboxylic acids to form amides, nucleophilic additions to carbonyl compounds, or even serve as ligands in coordination chemistry. These reactivities make 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine a valuable intermediate in synthetic chemistry, enabling the rapid construction of complex molecular architectures.

The methoxy substituent on the phenyl ring adds another layer of functional complexity. Methoxy groups are commonly found in biologically active compounds and often contribute to solubility, metabolic stability, and receptor binding properties. The electron-donating effect of the methoxy group can also influence the electronic distribution across the aromatic system, potentially altering the compound's interaction with biological targets. This dual modulation by both electron-withdrawing and -donating groups makes 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine a particularly intriguing molecule for drug discovery efforts.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that modifications to its aromatic core can fine-tune its binding interactions with protein targets. For instance, computational docking experiments have suggested that variations in the position or substitution pattern of the trifluoromethyl group can significantly impact affinity for certain enzyme families involved in metabolic pathways. These insights are being leveraged to design novel derivatives with enhanced selectivity and potency.

In addition to its synthetic utility, 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine has garnered attention for its potential role as an intermediate in the synthesis of bioactive molecules targeting neurological disorders. The combination of structural motifs found in this compound has been observed in several experimental drugs that modulate neurotransmitter systems. While no direct clinical applications have been reported yet, preliminary studies suggest that derivatives of this molecule may exhibit interesting pharmacological effects worthy of further investigation.

The impact of fluorine substitution on biological activity has been a cornerstone of modern drug design, and 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine exemplifies this principle. The trifluoromethyl group's ability to enhance binding affinity through steric hindrance and electronic effects has been documented across numerous therapeutic classes. Recent reviews highlight how strategic fluorination can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to metabolic degradation. This underscores the compound's relevance as a building block for next-generation therapeutics.

From a synthetic perspective, 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-amine offers a scaffold that can be readily modified through established organic transformations. The amine functionality provides access to amide bond formation, which is crucial for constructing peptidomimetics and other protein-targeting agents. Meanwhile, the aromatic system allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling diversification into heterocyclic scaffolds prevalent in medicinal chemistry libraries.

The growing emphasis on fluorinated compounds in oncology research further underscores the importance of molecules like 2-methoxy-1-3-(trifluoromethyl)phenylethan-1-am ine (CAS No. 953724 - 21 - 5). Fluoroaromatics have been incorporated into kinase inhibitors and other anti-cancer agents due to their ability to improve target engagement while minimizing off-target effects. As computational methods continue to refine our understanding of structure-property relationships at an atomic level, compounds such as this one are positioned at the forefront of innovative drug development pipelines.

In conclusion, 2 - methoxy - 13( trif luoro methyl ) phen yle thane - 11 am ine ( CAS No . 953724 - 21 - 5 ) remains an exciting prospect within chemical biology , offering both synthetic versatility and potential therapeutic relevance . Its unique combination of functional groups , coupled with emerging insights from computational studies , makes it a valuable asset for researchers exploring novel molecular architectures . As methodologies evolve toward more efficient discovery platforms , compounds like this will continue to play pivotal roles in advancing our understanding of biological systems while paving pathways toward new treatments . p >